Cas no 183622-35-7 (2-Nitro-5-(piperazin-1-yl)benzoic acid)
183622-35-7 structure
Product Name:2-Nitro-5-(piperazin-1-yl)benzoic acid
CAS No:183622-35-7
MF:C11H13N3O4
MW:251.238622426987
MDL:MFCD09991733
CID:114156
PubChem ID:10562687
Update Time:2025-04-18
2-Nitro-5-(piperazin-1-yl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Nitro-5-(piperazin-1-yl)benzoic acid
- 2-nitro-5-(1-piperazinyl)Benzoic acid
- 2-nitro-5-piperazin-1-ylbenzoic acid
- Benzoic acid,2-nitro-5-(1-piperazinyl)-
- 2-nitro-5-piperazin-1-yl-benzoic Acid
- 2-nitro-5-piperazinylbenzoic acid
- F2147-0703
- 2-NITRO-5-PIPERAZIN-1-YL-BENZOICACID
- BTBYYNWGQJULDK-UHFFFAOYSA-N
- FT-0701645
- SCHEMBL1414539
- AKOS004123510
- Benzoic acid, 2-nitro-5-(1-piperazinyl)-
- AS-64581
- DTXSID20441810
- 183622-35-7
-
- MDL： MFCD09991733
- Inchi： 1S/C11H13N3O4/c15-11(16)9-7-8(1-2-10(9)14(17)18)13-5-3-12-4-6-13/h1-2,7,12H,3-6H2,(H,15,16)
- InChI Key： BTBYYNWGQJULDK-UHFFFAOYSA-N
- SMILES： OC(C1=C(C=CC(=C1)N1CCNCC1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 251.09100
- Monoisotopic Mass: 251.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 98.4Ų
Experimental Properties
- PSA: 98.39000
- LogP: 1.61960
2-Nitro-5-(piperazin-1-yl)benzoic acid Customs Data
- HS CODE：2933599090
- Customs Data：
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Nitro-5-(piperazin-1-yl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139003303-1g |
2-Nitro-5-Piperazin-1-yl-benzoic acid |
183622-35-7 | 97% | 1g |
$176.46 | 2023-09-02 | |
| Alichem | A139003303-5g |
2-Nitro-5-Piperazin-1-yl-benzoic acid |
183622-35-7 | 97% | 5g |
$574.98 | 2023-09-02 | |
| eNovation Chemicals LLC | D763554-1g |
Benzoic acid, 2-nitro-5-(1-piperazinyl)- |
183622-35-7 | 95% | 1g |
$280 | 2023-09-01 | |
| Life Chemicals | F2147-0703-2μmol |
2-nitro-5-(piperazin-1-yl)benzoic acid |
183622-35-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2147-0703-5μmol |
2-nitro-5-(piperazin-1-yl)benzoic acid |
183622-35-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2147-0703-10μmol |
2-nitro-5-(piperazin-1-yl)benzoic acid |
183622-35-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2147-0703-20μmol |
2-nitro-5-(piperazin-1-yl)benzoic acid |
183622-35-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2147-0703-1mg |
2-nitro-5-(piperazin-1-yl)benzoic acid |
183622-35-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2147-0703-2mg |
2-nitro-5-(piperazin-1-yl)benzoic acid |
183622-35-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2147-0703-3mg |
2-nitro-5-(piperazin-1-yl)benzoic acid |
183622-35-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 |
2-Nitro-5-(piperazin-1-yl)benzoic acid Related Literature
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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